BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial availability and suppliers of 5-(4-
bromophenyl)-6-hydroxypyrimidin-4(1H)-one

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

5-(4-bromophenyl)-6-
Compound Name:
hydroxypyrimidin-4(1H)-one

Cat. No.: B1523913

An In-depth Technical Guide to the Commercial Availability, Procurement, and Application of 5-
(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one

Introduction

5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one (CAS No. 706811-25-8) is a pivotal
chemical intermediate, recognized for its integral role in the synthesis of advanced
pharmaceutical compounds. Its structure, featuring a bromophenyl group attached to a
hydroxypyrimidinone core, makes it a versatile building block in medicinal chemistry. The
primary significance of this compound lies in its application as a key precursor in the synthesis
of Macitentan, an orally active, potent dual endothelin receptor antagonist used for the
treatment of pulmonary arterial hypertension.[1][2]

This guide provides researchers, chemists, and drug development professionals with a
comprehensive technical overview of 5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one. It
delves into its chemical properties, details the global supplier landscape, outlines critical
considerations for procurement and quality control, and contextualizes its application in
pharmaceutical synthesis. The objective is to equip scientists with the necessary information to
source high-quality material efficiently and integrate it successfully into their research and
development workflows.

Chemical Identity and Physicochemical Properties
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A thorough understanding of the compound's properties is the foundation for its effective use.
The tautomeric nature of the pyrimidinediol structure is noteworthy, though it is commonly
named and supplied as the hydroxypyrimidinone form.

Property Value Source(s)

CAS Number 706811-25-8 31415161 71[81[9][10]
Molecular Formula C10H7BrN202 [B14151[7]

Molecular Weight 267.08 g/mol [B1141[71[8]

IUPAC Name j:é:?;)mor)henyl)pyrimidine_ [O][11]

5-(4-bromophenyl)-6-hydroxy-
4(1H)-pyrimidinone; 5-(4-

Common Synonyms 3][6][7
ynony Bromophenyl)pyrimidine-4,6- [Sltell7]
diol
_ White to light-yellow powder or
Physical Form [O1[12]
crystals
Typical Purity >97%, =98%, or 299% (7191101211131

N 2-8°C or 4°C, sealed storage,
Storage Conditions _ [7][8][11]
away from moisture

PIUMVXYVNAISNG-
InChl Key [5191[11]
UHFFFAOYSA-N

Commercial Availability and Global Supplier
Landscape

5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one is readily available from a diverse range
of global suppliers, catering to both small-scale research and large-scale manufacturing needs.
The supplier base is predominantly concentrated in China, with several key manufacturers and
a multitude of trading companies.[3][6][14] However, major global distributors also stock the
compound, offering convenient access for researchers in North America and Europe.
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Supplier Comparison Table

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Supplier

Purity Offered

Available
Quantities

Region/Shippi
ng

Notes

Sigma-Aldrich

97%, 98%

1g, 59, 10g

Global (US/EU

stock)

Offers material
from partners like
Synthonix and
ChemScene;
ideal for R&D
guantities.[9][11]

BLDpharm

Inquire

Research to Bulk

Global (China,

Germany)

Provides
comprehensive
documentation
(NMR, HPLC,
LC-MS) upon
request.[8][15]

ChemsScene

=98%

Research to Bulk

Global (Ships
from US)

Provides detailed
product
information and
offers custom
synthesis

services.[7][16]

MolCore

High Purity

API

Intermediates

Global

Specializes in
manufacturing
for
pharmaceutical
and research
industries under
ISO quality

systems.[4]

Zhejiang

Xianfeng Tech.

Inquire

Bulk/Commercial

China

A primary
manufacturer

based in China.

[3]L6]

Echemi

98%, 99%

kg to multi-ton

China
(Marketplace)

An online

platform
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connecting
buyers with
numerous
Chinese
suppliers like
Hangzhou Zentra
Bio-Chemical.[5]
[14]

Provides the
compound with a
Synblock >98% Research to Bulk  Global stated purity of
not less than
98%.[10]

Offers small,
ready-to-ship

Arctom >98% 1g, 59 (in stock) US Stock guantities from
its US

warehouse.[16]

Strategic Procurement and Quality Assurance

Sourcing chemical intermediates for pharmaceutical development demands a rigorous
approach to quality. The performance of 5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one
in a multi-step synthesis is directly dependent on its purity.[12] Impurities can lead to
unpredictable reactions, formation of unwanted by-products, and reduced overall yield,
complicating downstream purification and regulatory compliance.

Supplier Vetting Workflow

A systematic process for supplier qualification is essential. This workflow ensures that the
selected supplier meets the stringent quality, reliability, and scalability requirements for
pharmaceutical R&D and manufacturing.
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Initial Search
(Databases, Marketplaces)

Request Quotes &
Technical Data Packages
Scrutinize COA
(Purity, Impurity Profile)
Compare Price,
Lead Time & Scalability

Order Small Sample
(e.g., 1-59)

In-House QC Validation
(HPLC, NMR, LC-MS)

Approve Supplier &
Place Scale-Up Order

Reject Supplier

Click to download full resolution via product page

Caption: A logical workflow for vetting and qualifying suppliers.

Essential Quality Control: Purity Analysis by HPLC

The Certificate of Analysis (COA) provided by the supplier is the first checkpoint. However,
independent verification is a cornerstone of a robust quality system. High-Performance Liquid
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Chromatography (HPLC) is the standard method for assessing the purity of this and similar
organic compounds.[17]

Protocol: Standard HPLC Purity Assay
e Preparation of Standard Solution:

o Accurately weigh approximately 10 mg of 5-(4-bromophenyl)-6-hydroxypyrimidin-
4(1H)-one reference standard.

o Dissolve in a suitable solvent (e.g., Acetonitrile/Water 50:50 v/v) in a 10 mL volumetric
flask.

o Sonicate briefly to ensure complete dissolution and make up to volume. This yields a
concentration of ~1 mg/mL.

e Preparation of Sample Solution:

o Prepare the sample solution using the same procedure as the standard solution.
o Chromatographic Conditions (Typical):

o Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 pum).

o Mobile Phase A: 0.1% Formic Acid in Water.

o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient: A typical gradient might run from 10% B to 90% B over 15-20 minutes.

o Flow Rate: 1.0 mL/min.

o Column Temperature: 30°C.

o Detection Wavelength: UV at 254 nm.

o Injection Volume: 10 pL.

e Analysis:
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o Inject the standard and sample solutions.

o Calculate the purity of the sample by comparing the peak area of the main analyte to the
total peak area of all components in the chromatogram (Area Percent method).

This self-validating protocol ensures that the material meets the required purity specification
(e.g., >98%) before its use in synthesis.

Application in Pharmaceutical Synthesis: The
Macitentan Pathway

The primary driver for the commercial demand for 5-(4-bromophenyl)-6-hydroxypyrimidin-
4(1H)-one is its role as an intermediate in the synthesis of Macitentan.[1] Patent literature
outlines a synthetic route that begins with p-bromophenylacetic acid and proceeds through
several steps to generate the core pyrimidine structure.[2]

In this pathway, 5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one (referred to in some
patents as 5-(4-bromophenyl)-4,6-dihydroxypyrimidine) is a key intermediate.[2] It is
subsequently chlorinated to form 5-(4-bromophenyl)-4,6-dichloropyrimidine, a reactive
intermediate ready for further functionalization to build the final Macitentan molecule.

Further
Functionalization

5-(4-bromophenyl)-4,6-
dichloropyrimidine

Chlorination Macitentan

i} K 5-(4-bromophenyl)-6-hydroxy-
p Bromoirc\iznylacetlc pyrimidin-4(1H)-one
(This Guide's Topic)

Click to download full resolution via product page

Caption: Simplified synthetic pathway to Macitentan.

Conclusion

5-(4-bromophenyl)-6-hydroxypyrimidin-4(1H)-one is a commercially accessible and vital
building block for pharmaceutical synthesis, particularly for the production of Macitentan. A
diverse supplier base, ranging from large-scale Chinese manufacturers to global R&D chemical
distributors, ensures a stable supply chain. For researchers and drug development
professionals, the critical task is not merely sourcing the compound but implementing a
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rigorous procurement and quality validation strategy. By combining thorough supplier vetting
with in-house analytical verification, organizations can ensure the procurement of high-purity
material, thereby safeguarding the integrity, efficiency, and success of their synthetic chemistry
programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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